Cas no 111509-08-1 (8,10a-Ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-6,7,10-triol,1-ethyldodecahydro-3-methyl-9-methylene-, 7-acetate,(3R,6S,6aR,6bR,7S,8R,10R,10aS,11R,11aR,13R)-)

• Product Name: 8,10a-Ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-6,7,10-triol,1-ethyldodecahydro-3-methyl-9-methylene-, 7-acetate,(3R,6S,6aR,6bR,7S,8R,10R,10aS,11R,11aR,13R)-
• CAS No: 111509-08-1
• MF: C₂₄H₃₅NO₄
• MW: 401.539007425308
• CID: 151756
• PubChem ID: 24892896
• Update Time: 2025-04-19

8,10a-Ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-6,7,10-triol,1-ethyldodecahydro-3-methyl-9-methylene-, 7-acetate,(3R,6S,6aR,6bR,7S,8R,10R,10aS,11R,11aR,13R)- Chemical and Physical Properties

Names and Identifiers

• 8,10a-Ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-6,7,10-triol,1-ethyldodecahydro-3-methyl-9-methylene-, 7-acetate,(3R,6S,6aR,6bR,7S,8R,10R,10aS,11R,11aR,13R)-
• 8,10a-Ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-6,7,10-triol,1-ethyldodecahydro-3-...
• 8,10a-Ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-6,7,10-triol,1-ethyldodecahydro-3-methyl-9-methylene-, 7-acetate,
• lepetine
• (1alpha,5alpha,7beta,11beta,12beta,15beta,20R)-21-ethyl-1,15-dihydroxy-4-methyl-7,20-cycloatid-16-en-11-yl acetate
• 7,20-Cycloatidane-1,11,15-triol, 16,17-didehydro-21-ethyl-4-methyl-, 11-acetate, (1alpha,11beta,15beta)-
• DTXSID50912189
• 21-Ethyl-1,15-dihydroxy-4-methyl-7,20-cycloatid-16-en-11-yl acetate
• [(2S,8R,9S,11R,13S,14S,15R,16S)-7-ethyl-2,11-dihydroxy-5-methyl-12-methylidene-7-azahexacyclo[7.6.2.210,13.01,8.05,16.010,15]nonadecan-14-yl] acetate
• 111509-08-1
• [(8R,9S,11R,13S,14S,15R,16S)-7-Ethyl-2,11-dihydroxy-5-methyl-12-methylidene-7-azahexacyclo[7.6.2.210,13.01,8.05,16.010,15]nonadecan-14-yl] acetate
• AKOS040752480
• 11-O-Acetyllepenine
• 11-acetyllepenine

• Inchi： 1S/C24H35NO4/c1-5-25-11-22(4)8-7-17(27)24-16(22)10-15(20(24)25)23-9-6-14(12(2)21(23)28)18(19(23)24)29-13(3)26/h14-21,27-28H,2,5-11H2,1,3-4H3/t14-,15+,16-,17?,18-,19+,20+,21+,22?,23?,24?/m0/s1
• InChI Key： WYDGCJLTZZIEHA-REUGTSDXSA-N
• SMILES： OC1CCC2(C)CN(CC)[C@@H]3[C@H]4C[C@@H]2C31[C@@H]1[C@H]([C@@H]2C(=C)[C@H](C14CC2)O)OC(C)=O

Computed Properties

• Exact Mass: 401.25660860g/mol
• Monoisotopic Mass: 401.25660860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Atisane diterpenoids